molecular formula C9H10N2O4 B1275598 2-(1,3-Benzodioxol-5-yloxy)acetohydrazide CAS No. 588680-00-6

2-(1,3-Benzodioxol-5-yloxy)acetohydrazide

Cat. No.: B1275598
CAS No.: 588680-00-6
M. Wt: 210.19 g/mol
InChI Key: NRQLPJMIINRJGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1,3-Benzodioxol-5-yloxy)acetohydrazide is a useful research compound. Its molecular formula is C9H10N2O4 and its molecular weight is 210.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Applications

  • Anticonvulsant Activity and Neurotoxicity : A series of 2-(1H-Benzotriazol-1-yl)-N'-[substituted]acetohydrazides, including N'-[4-(1,3-Benzodioxol-5-yloxy)benzylidene]-2-(1H-benzotriazol-1-yl)acetohydrazide (BTA 9), were synthesized and evaluated for anticonvulsant activity and neurotoxicity. BTA 9 showed significant activity with 75% protection at a dose of 100 mg/kg in mice, without neurotoxicity, indicating its potential as an anticonvulsant (Kumar & Tripathi, 2012).

  • Anticonvulsant Evaluation and Molecular Docking Studies : Novel derivatives of (benzo[1,3]dioxol-5-yloxy)-N′-(4-substituted benzylidene)acetohydrazide were synthesized and evaluated for anticonvulsant activity using MES and scMET seizure models. One such compound showed high potency in the MES seizure test and no neurotoxicity, with a high docking score with γ-aminobutyric acid receptor, indicating a potential mechanism of action through augmentation of GABAergic activity (Singh & Tripathi, 2019).

Anticancer Applications

  • Anticancer Evaluation : 2-(Naphthalen-1-ylmethyl/Naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole derivatives, including acetohydrazides, were synthesized and subjected to in vitro anticancer evaluation. Certain compounds showed activity against breast cancer cell lines, indicating their potential in cancer therapy (Salahuddin et al., 2014).

  • Synthesis and Anticancer Agent Evaluation : New Benzothiazole Acylhydrazones were synthesized and evaluated for their anticancer activity. These compounds showcased activity in inhibiting various cancer cell lines, indicating their potential as anticancer agents (Osmaniye et al., 2018).

Safety and Hazards

For safety and hazards information, it is recommended to refer to the Material Safety Data Sheet (MSDS) of the compound .

Properties

IUPAC Name

2-(1,3-benzodioxol-5-yloxy)acetohydrazide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10N2O4/c10-11-9(12)4-13-6-1-2-7-8(3-6)15-5-14-7/h1-3H,4-5,10H2,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRQLPJMIINRJGJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)OCC(=O)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10N2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50396708
Record name 2-(1,3-benzodioxol-5-yloxy)acetohydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50396708
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

210.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

588680-00-6
Record name 2-(1,3-benzodioxol-5-yloxy)acetohydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50396708
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(1,3-Benzodioxol-5-yloxy)acetohydrazide
Reactant of Route 2
Reactant of Route 2
2-(1,3-Benzodioxol-5-yloxy)acetohydrazide
Reactant of Route 3
Reactant of Route 3
2-(1,3-Benzodioxol-5-yloxy)acetohydrazide
Reactant of Route 4
2-(1,3-Benzodioxol-5-yloxy)acetohydrazide
Reactant of Route 5
Reactant of Route 5
2-(1,3-Benzodioxol-5-yloxy)acetohydrazide
Reactant of Route 6
2-(1,3-Benzodioxol-5-yloxy)acetohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.